Cas no 578747-34-9 (3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine)

• Product Name: 3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine
• CAS No: 578747-34-9
• MF: C₁₆H₁₆N₄S
• MW: 296.390041351318
• CID: 3051387
• PubChem ID: 936882
• Update Time: 2025-04-21

3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-((2-Methylbenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine
• 3-[(2-methylphenyl)methylsulfanyl]-5-phenyl-1,2,4-triazol-4-amine
• AKOS002188187
• CS-0365414
• Z20183492
• 3-[(2-methylbenzyl)sulfanyl]-5-phenyl-4H-1,2,4-triazol-4-ylamine
• 3-[(2-methylbenzyl)sulfanyl]-5-phenyl-4H-1,2,4-triazol-4-amine
• 643-992-6
• 578747-34-9
• STL302890

• Inchi： 1S/C16H16N4S/c1-12-7-5-6-10-14(12)11-21-16-19-18-15(20(16)17)13-8-3-2-4-9-13/h2-10H,11,17H2,1H3
• InChI Key： XDWJUWOUWLEINN-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2)N1N)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 296.10956770Da
• Monoisotopic Mass: 296.10956770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82Ų